Cas no 105434-90-0 (Ethyl 5-amino-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1H-pyrazole-3-carboxylate
• CAS No: 105434-90-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD11215301
• CID: 91295
• PubChem ID: 4321844
• Update Time: 2025-08-05

Ethyl 5-amino-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1H-pyrazole-3-carboxylate
• 5-Amino-1H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 3-amino-1H-pyrazole-5-carboxylate
• methyl 5-amino-1H-pyrazole-3-carboxylate(SALTDATA: HCl)
• 5-Amino-3-pyrazolecarboxylic acid ethyl ester
• 1886994-04-2
• AKOS005172455
• ethyl 5-aminopyrazole-3-carboxylate
• 3-carbethoxy-5-aminopyrazole
• Ethyl 5-amino-3-pyrazolecarboxylate
• Q-102067
• CS-W018572
• CPQKGGOPHDHAMN-UHFFFAOYSA-N
• BB 0259418
• BB 0261123
• 5-aminopyrazol-3-carboxylic acid ethyl ester
• J-521094
• Ethyl 5-amino-2H-pyrazole-3-carboxylate
• 5-amino-2H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl5-amino-1H-pyrazole-3-carboxylate
• SY125967
• SCHEMBL930612
• FD7068
• AKOS000309876
• AB15541
• 105434-90-0
• ethyl3-amino-1H-pyrazole-5-carboxylate
• SY017433
• FT-0778250
• MFCD11215301
• FT-0645524
• FS-2645
• J-001420
• 1H-Pyrazole-3-carboxylic acid, 5-amino-, ethyl ester
• AM20080001
• AC-22540
• DTXSID60401913
• MFCD03468385
• 1H-pyrazole-5-carboxylic acid, 3-amino-, ethyl ester
• A934244
• EN300-56947
• ALBB-010021
• STK352654
• 1H-pyrazole-5-carboxylic acid, 3-amino-, ethyl ester hydrochloride
• BBL040905

• MDL： MFCD11215301
• Inchi： 1S/C6H9N3O2/c1-2-11-6(10)4-3-5(7)9-8-4/h3H,2H2,1H3,(H3,7,8,9)
• InChI Key： CPQKGGOPHDHAMN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(N)=NN1)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.318
• Melting Point: 117-121°C
• Boiling Point: 391.9ºC at 760mmHg
• Flash Point: 190.8℃
• Refractive Index: 1.584
• PSA: 81.00000
• LogP: 0.74980

Ethyl 5-amino-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-1H-pyrazole-3-carboxylate

Ethyl 5-amino-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 5-amino-1H-pyrazole-3-carboxylate, also known by its CAS number 105434-90-0, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and promising properties. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The structure of Ethyl 5-amino-1H-pyrazole-3-carboxylate consists of a pyrazole ring with an amino group at position 5 and an ethoxycarbonyl group at position 3, making it a valuable intermediate in organic synthesis.

The synthesis of Ethyl 5-amino-1H-pyrazole-3-carboxylate has been extensively explored in recent studies. Researchers have developed efficient methods to synthesize this compound using various starting materials and catalytic systems. For instance, one approach involves the condensation of aldehydes with ammonia or primary amines in the presence of a suitable catalyst. This method not only enhances the yield but also ensures high purity, which is critical for its application in sensitive fields such as drug development.

Ethyl 5-amino-1H-pyrazole-3-carboxylate has found applications in diverse areas, including the development of new pharmaceutical agents. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For example, scientists have reported that derivatives of this compound exhibit significant activity against various cancer cell lines, suggesting its role in the design of novel anticancer drugs.

In addition to its pharmaceutical applications, Ethyl 5-amino-1H-pyrazole-3-carboxylate has also been utilized in agrochemical research. Its ability to act as a precursor for herbicides and fungicides has made it an essential component in the development of safer and more effective agricultural chemicals. Recent advancements in green chemistry have further enhanced its appeal by focusing on environmentally friendly synthesis routes and sustainable production methods.

The chemical properties of Ethyl 5-amino-1H-pyrazole-3-carboxylate make it an ideal candidate for various industrial processes. Its stability under different reaction conditions and compatibility with a wide range of reagents contribute to its versatility. Moreover, the compound's ability to undergo further functionalization allows for the creation of specialized derivatives tailored to specific applications.

From an environmental standpoint, researchers have been investigating the biodegradation and toxicity profiles of Ethyl 5-amino-1H-pyrazole-3-carboxylate to ensure its safe use. Studies indicate that under controlled conditions, the compound exhibits low toxicity and is biodegradable, aligning with current global efforts toward sustainable chemical practices.

In conclusion, Ethyl 5-amino-1H-pyrazole-3-carboxylate (CAS No: 105434-90-0) stands out as a multifaceted compound with immense potential across various industries. Its role as a key intermediate in organic synthesis, coupled with its promising bioactivity profiles, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new applications and optimize its production processes, this compound is poised to play an even more significant role in advancing scientific innovation.